Cas no 1111106-28-5 (5-(furan-2-yl)-1H-pyridin-2-one)

5-(Furan-2-yl)-1H-pyridin-2-one is a heterocyclic compound featuring a pyridinone core substituted with a furan moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s fused aromatic systems enhance its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its utility in medicinal chemistry. Researchers may also explore its applications in materials science due to its conjugated π-system, which could influence optoelectronic properties.
5-(furan-2-yl)-1H-pyridin-2-one structure
1111106-28-5 structure
Product Name:5-(furan-2-yl)-1H-pyridin-2-one
CAS No:1111106-28-5
MF:C9H7NO2
MW:161.157382249832
CID:2606655
PubChem ID:45788621
Update Time:2025-11-06

5-(furan-2-yl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-2-yl)-1H-pyridin-2-one
    • 5-(Furan-2-yl)pyridin-2-ol
    • 5-(FURAN-2-YL)-2-HYDROXYPYRIDINE
    • 5-(Furan-2-yl)pyridin-2(1H)-one
    • DTXSID30671762
    • SCHEMBL1423819
    • AKOS015943791
    • 1111106-28-5
    • Inchi: 1S/C9H7NO2/c11-9-4-3-7(6-10-9)8-2-1-5-12-8/h1-6H,(H,10,11)
    • InChI Key: OMDKFYJKSJHOMM-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C=CC(NC=1)=O

Computed Properties

  • Exact Mass: 161.047678466Da
  • Monoisotopic Mass: 161.047678466Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 42.2Ų

5-(furan-2-yl)-1H-pyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI08367-250mg
5-(Furan-2-yl)-2-hydroxypyridine
1111106-28-5
250mg
$1090.00 2024-04-20
A2B Chem LLC
AI08367-1g
5-(Furan-2-yl)-2-hydroxypyridine
1111106-28-5
1g
$3090.00 2024-04-20
A2B Chem LLC
AI08367-5g
5-(Furan-2-yl)-2-hydroxypyridine
1111106-28-5
5g
$6757.00 2024-04-20

Additional information on 5-(furan-2-yl)-1H-pyridin-2-one

5-(Furan-2-yl)-1H-pyridin-2-one: An Emerging Compound in Medicinal Chemistry

5-(Furan-2-yl)-1H-pyridin-2-one (CAS No. 1111106-28-5) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 5-(furan-2-yl)-1H-pyridin-2-one.

Chemical Structure and Properties

The chemical structure of 5-(furan-2-yl)-1H-pyridin-2-one is characterized by a pyridinone ring fused with a furan moiety. The presence of the furan ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity. The compound has a molecular formula of C9H6N2O2 and a molecular weight of 174.15 g/mol. It is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol.

Synthesis Methods

The synthesis of 5-(furan-2-yl)-1H-pyridin-2-one has been reported using various methodologies. One common approach involves the reaction of 3-furoyl chloride with 3-aminoacrylonitrile in the presence of a base such as triethylamine. The resulting nitrile intermediate is then hydrolyzed to form the desired pyridinone compound. Another method involves the cyclization of 3-furoic acid with malononitrile in the presence of a catalyst such as sodium hydride. These synthetic routes provide high yields and are suitable for large-scale production.

Biological Activities

5-(Furan-2-yl)-1H-pyridin-2-one has been extensively studied for its potential therapeutic applications. Recent research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated potent anti-cancer effects by inducing apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Anti-Inflammatory Activity

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 5-(furan-2-yl)-1H-pyridin-2-one. The compound was found to significantly reduce inflammation in both in vitro and in vivo models. It inhibited the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. Furthermore, it downregulated the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes responsible for producing inflammatory mediators.

Anti-Cancer Activity

The anti-cancer potential of 5-(furan-2-yl)-1H-pyridin-2-one has been explored in several preclinical studies. A study published in Cancer Letters reported that this compound induced apoptosis in human breast cancer cells by activating caspase-dependent pathways. It also inhibited cell proliferation by inducing cell cycle arrest at the G0/G1 phase. In another study, researchers found that 5-(furan-2-yl)-1H-pyridin-2-one sensitized lung cancer cells to chemotherapeutic agents such as cisplatin and doxorubicin.

Potential Therapeutic Applications

The diverse biological activities of 5-(furan-2-yl)-1H-pyridin-2-one make it a promising candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating inflammatory diseases such as rheumatoid arthritis, Crohn's disease, and asthma. The anti-cancer effects indicate its potential as a novel chemotherapeutic agent or adjuvant therapy for cancer treatment.

Clinical Trials and Future Directions

To date, there have been no clinical trials specifically focusing on 5-(furan-2-y l)-1H-pyridin - 2 - one strong > . However , preclinical studies have laid a strong foundation for further investigation . Researchers are currently working on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects . Additionally , efforts are underway to develop prodrugs or drug delivery systems that can improve its therapeutic efficacy . Clinical trials are expected to commence in the near future , provided that preclinical data continues to show promising results . p > < p >In conclusion ,< strong > 5 -( furan - 2 - yl ) - 1 H - pyridin - 2 - one strong > is an emerging compound with significant potential in medicinal chemistry . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further research and development . As more studies are conducted , it is likely that this compound will play an important role in the treatment of various diseases , particularly those involving inflammation and cancer . p > article > response >

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent